Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Cabotegravir-d5 storage conditions stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cabotegravir-d5
Cat. No.: S11214117

Cabotegravir-d5 Handling Information

While the searched literature does not specify long-term storage stability data, the following table

summarizes key handling details from experimental contexts.

Parameter Reported Information from Literature

Chemical Form Solid (exact salt form not specified) [1]

Preparation Solvent Acetonitrile [1]

Working Solution Concentration 1000 ng/mL (in acetonitrile) [1]

Storage Temperature -20°C (for prepared solutions) [1]

Documented Stability Prepared solution stable for at least 6 hours on benchtop [1]

Experimental Protocol: Sample Preparation with
Cabotegravir-d5

This methodology details how Cabetegravir-d5 is used as an internal standard for quantifying cabotegravir
in whole blood, using a miniature mass spectrometer [1]. The workflow for this experiment is outlined

below.
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Materials and Reagents

Cabotegravir-d5: Stable isotope-labeled internal standard [1].

Solvents: Acetonitrile, HPLC-grade or higher [1].

Biological Matrix: Human whole blood with KzEDTA as an anticoagulant [1].
Paper Substrate: Filter paper (e.g., Fisherbrand Q5 or Whatman Grade 1) [1].
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Step-by-Step Procedure

¢ Internal Standard Solution: Prepare a 1000 ng/mL working solution of Cabotegravir-d5 in
acetonitrile. This solution is stored at -20°C prior to use [1].
¢ Sample Spike and Precipitation:
o Pipette 100 pL of the blood sample (calibration, quality control, or unknown) into a 1.5 mL
microcentrifuge tube.
o Add 100 pL of the chilled Cabotegravir-d5 working solution (1000 ng/mL in acetonitrile) to the
blood [1].
o Vigorously shake the mixture for 1 minute to precipitate proteins [1].
¢ Supernatant Collection: Centrifuge the mixture to pellet the precipitated proteins. Carefully collect
the clear supernatant for analysis [1].
e Paper Substrate Loading:
o Position a triangular piece of filter paper and secure its base with a copper clip.
o Pipette 10 pL of the clear supernatant onto the base of the paper triangle [1].
¢ Mass Spectrometric Analysis:
o Apply a solvent and a high voltage to the paper triangle to initiate Paper Spray lonization [1].
o Analyze using a miniature mass spectrometer (e.g., Mini-12). The instrument method for
Cabotegravir-d5 includes [1]:
= |solation: The protonated molecule ([M+H]*) at m/z 411 is isolated.
= Fragmentation: Collision-Induced Dissociation (CID) is performed using an excitation
frequency of 148 kHz.
= Detection: The resulting product ions are mass-analyzed.

Frequently Asked Questions (FAQSs)

What is the typical shelf life of a Cabotegravir-d5 stock solution?

The search results do not provide a defined shelf life. For prepared working solutions (1000 ng/mL in
acetonitrile, stored at -20°C), the documented stability is limited to 6 hours at room temperature during
experiments [1]. For long-term storage of stock solutions, it is recommended to follow the manufacturer's

datasheet and perform stability tests in your own laboratory.

Can Cabotegravir-d5 be used with other mass spectrometers
besides the Mini-12?
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Yes, absolutely. Cabotegravir-d5 is a stable isotope-labeled standard and is compatible with any LC-
MS/MS or ambient ionization MS system. The core principle is its use to correct for variability in sample

preparation and ionization efficiency, regardless of the specific instrument platform.

What are the critical steps for ensuring quantitative accuracy
with this method?

¢ Consistent Internal Standard Addition: Ensure the volume and concentration of the Cabotegravir-
d5 solution are accurate and added to every sample, including calibrants and quality controls [1].

e Complete Protein Precipitation: Vigorous shaking or vortexing is critical to ensure complete protein
precipitation and reproducible recovery of the analyte [1].

e Stable Paper Spray: A stable spray voltage and solvent application are necessary for consistent
ionization and signal throughout the analysis.

Important Troubleshooting Notes

¢ Inconsistent Results: Ensure the Cabotegravir-d5 working solution is fresh or has been properly
stored at -20°C. Avoid repeated freeze-thaw cycles.

e Low Signal: Check the paper spray process. An unstable spray can result from improper solvent
application, incorrect high voltage, or uneven paper substrate.

¢ High Background: Use high-purity solvents to minimize chemical noise and potential interference in
the mass spectra.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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